2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol” is a biochemical used for proteomics research . Its molecular formula is C17H19NO4 and its molecular weight is 301.34 .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are largely determined by its molecular structure. It has a molecular weight of 301.34 . Other properties such as melting point, boiling point, solubility, etc., were not found in the search results.Scientific Research Applications
Novel Copper(II) Complexes
Copper(II) complexes with similar ligands have been synthesized and characterized for their potential applications in electrical conductivity and luminescence properties. These complexes exhibit photoluminescence properties that shift based on solvent and concentration, indicating potential use in sensing and electronic devices (Ilyas Gonul et al., 2018).
Enol-Keto Tautomerism and Spectroscopic Properties
The study of enol-keto tautomerism and spectroscopic properties in similar compounds has been conducted to understand their molecular structure and properties better. Such research has implications for developing materials with specific optical properties and understanding chemical reactions at the molecular level (Z. Demircioğlu et al., 2014).
Antioxidant Capacity Enhancement
Research into the enzymatic modification of dimethoxyphenols to synthesize dimers with higher antioxidant capacity than their substrates highlights potential applications in food science and pharmaceuticals. These modified compounds could serve as more effective antioxidants, with applications ranging from food preservation to therapeutic agents (O. E. Adelakun et al., 2012).
Anticarcinogenic Activity
Compounds with similar structures have been investigated for their activity on carcinoma cells, indicating potential therapeutic applications. Specifically, cobalt(II) complexes have shown to inhibit the growth of various carcinoma cells, suggesting their utility in developing anticancer treatments (Kuheli Das et al., 2014).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-[(2,4-dimethoxyphenyl)iminomethyl]-6-ethoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4/c1-4-22-15-7-5-6-12(17(15)19)11-18-14-9-8-13(20-2)10-16(14)21-3/h5-11,19H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRGNZDXXNVDBLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1O)C=NC2=C(C=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.